Cas no 2142532-63-4 (tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate
• CAS No: 2142532-63-4
• MF: C₁₀H₁₆N₂O₄S₂
• MW: 292.375040054321
• CID: 6160950
• PubChem ID: 165935010
• Update Time: 2025-11-01

tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate
• EN300-4370675
• 2142532-63-4

• Inchi： 1S/C10H16N2O4S2/c1-10(2,3)16-9(13)12-6-7-4-5-8(17-7)18(11,14)15/h4-5H,6H2,1-3H3,(H,12,13)(H2,11,14,15)
• InChI Key： XHKJUVWPGXHMMA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CNC(=O)OC(C)(C)C)S(N)(=O)=O

Computed Properties

• Exact Mass: 292.05514934g/mol
• Monoisotopic Mass: 292.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 135Ų

Additional information on tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate (CAS No. 2142532-63-4)

tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate (CAS No. 2142532-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its sulfamoyl and carbamate functional groups, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a thiophene ring, makes it a valuable building block for drug discovery and development. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, which align with current trends in precision medicine and targeted therapy.

The compound's CAS number 2142532-63-4 is often searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its role in the design of sulfonamide-based inhibitors, a class of compounds widely explored for their efficacy in treating metabolic disorders. With the growing demand for small-molecule therapeutics, tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate has emerged as a promising candidate for further investigation. Its compatibility with green chemistry principles also aligns with the industry's shift toward sustainable synthesis methods.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Analytical data suggests that it exhibits moderate solubility in polar organic solvents, making it suitable for solution-phase reactions. Additionally, its thermal stability has been tested up to 150°C, which is critical for process optimization in large-scale production. These properties are essential for researchers working on structure-activity relationship (SAR) studies, a hot topic in drug design.

In the context of AI-driven drug discovery, tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate has been featured in several machine learning models predicting bioactivity. Its molecular descriptors, such as logP and hydrogen bond acceptors, are often used to train algorithms for virtual screening. This intersection of computational chemistry and experimental validation underscores the compound's versatility. Moreover, its patent landscape reveals ongoing innovations, particularly in kinase inhibitor development, a field with high commercial potential.

From a regulatory perspective, the compound is not classified as hazardous, which simplifies its handling in research laboratories. However, standard safety protocols for sulfonamide derivatives should be followed. Its synthetic routes have been optimized to minimize byproducts, addressing the demand for atom-efficient methodologies. As the pharmaceutical industry continues to explore novel scaffolds, CAS No. 2142532-63-4 remains a compound of interest for both academic and industrial researchers.

In summary, tert-butyl N-[(5-sulfamoylthiophen-2-yl)methyl]carbamate represents a convergence of chemical innovation and therapeutic potential. Its applications span from lead compound optimization to material science, making it a multifaceted tool for modern chemistry. With ongoing advancements in analytical techniques and synthetic biology, this compound is poised to play a pivotal role in future scientific breakthroughs.